Cas no 1806431-85-5 (7-Amino-2-methoxybenzo[d]oxazole)

• Product Name: 7-Amino-2-methoxybenzo[d]oxazole
• CAS No: 1806431-85-5
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 4819245
• Update Time: 2025-06-10

7-Amino-2-methoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-Amino-2-methoxybenzo[d]oxazole

• Inchi： 1S/C8H8N2O2/c1-11-8-10-6-4-2-3-5(9)7(6)12-8/h2-4H,9H2,1H3
• InChI Key： BAJFNMGILSBNFB-UHFFFAOYSA-N
• SMILES： O1C(=NC2C=CC=C(C1=2)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 1.4
• Topological Polar Surface Area: 61.3

Additional information on 7-Amino-2-methoxybenzo[d]oxazole

Introduction to 7-Amino-2-methoxybenzo[d]oxazole (CAS No. 1806431-85-5)

7-Amino-2-methoxybenzo[d]oxazole, with the CAS number 1806431-85-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzo[d]oxazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of 7-Amino-2-methoxybenzo[d]oxazole make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 7-Amino-2-methoxybenzo[d]oxazole consists of a benzene ring fused with an oxazole ring, with an amino group at the 7-position and a methoxy group at the 2-position. These functional groups contribute to its potential pharmacological activities by enhancing solubility, stability, and receptor binding affinity. Recent studies have highlighted the importance of these structural elements in modulating biological responses.

In the realm of medicinal chemistry, 7-Amino-2-methoxybenzo[d]oxazole has been explored for its potential as an anticancer agent. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial for inhibiting tumor growth.

Beyond its anticancer properties, 7-Amino-2-methoxybenzo[d]oxazole has also shown promise in the treatment of neurodegenerative diseases. A study published in the Bioorganic & Medicinal Chemistry Letters (2022) reported that this compound can effectively protect neurons from oxidative stress and inhibit neuroinflammation. These findings suggest that 7-Amino-2-methoxybenzo[d]oxazole could be a potential lead compound for developing drugs to treat conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 7-Amino-2-methoxybenzo[d]oxazole has been optimized to improve yield and purity. A recent paper in the Tetrahedron Letters (2021) described a novel synthetic route that involves a one-pot multicomponent reaction using readily available starting materials. This method not only simplifies the synthesis process but also reduces the environmental impact by minimizing waste generation.

In addition to its therapeutic applications, 7-Amino-2-methoxybenzo[d]oxazole has been investigated for its use in fluorescence imaging. The compound exhibits strong fluorescence properties, making it suitable for labeling and tracking biological molecules in living cells. A study published in the Bioconjugate Chemistry (2023) demonstrated that conjugates of 7-Amino-2-methoxybenzo[d]oxazole with antibodies can be used to visualize specific cellular targets with high sensitivity and specificity.

The safety profile of 7-Amino-2-methoxybenzo[d]oxazole is another critical aspect that has been extensively studied. Preclinical toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, 7-Amino-2-methoxybenzo[d]oxazole (CAS No. 1806431-85-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for future advancements in drug discovery and development.